Cas no 83950-02-1 (2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1))

• Product Name: 2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1)
• CAS No: 83950-02-1
• MF: C₄₀H₄₈N₆O₆S
• MW: 740.91072845459
• CID: 888964
• PubChem ID: 44151256
• Update Time: 2025-04-19

2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1) Chemical and Physical Properties

Names and Identifiers

• 2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1)
• 1-(4-methoxyphenyl)-N-[(E)-(1,3,3-trimethylindol-1-ium-2-yl)methylideneamino]methanamine,sulfate
• 83950-02-1
• 2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium sulphate (2:1)
• EINECS 281-459-6
• 3H-Indolium, 2-(((4-methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-, sulfate (2:1)

• Inchi： 1S/2C20H23N3O.H2O4S/c2*1-20(2)17-7-5-6-8-18(17)23(3)19(20)14-22-21-13-15-9-11-16(24-4)12-10-15;1-5(2,3)4/h2*5-12,14H,13H2,1-4H3;(H2,1,2,3,4)
• InChI Key： HQVIQNLVMLNCRF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])[O-].O(C)C1C=CC(=CC=1)CN/N=C/C1C(C)(C)C2C=CC=CC=2[N+]=1C.O(C)C1C=CC(=CC=1)CN/N=C/C1C(C)(C)C2C=CC=CC=2[N+]=1C

Computed Properties

• Exact Mass: 740.33560445g/mol
• Monoisotopic Mass: 740.33560445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 10
• Complexity: 551
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų